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Compound of Interest

Compound Name: 3-Cyclohexylpropiolic acid

Cat. No.: B1610272 Get Quote

An Application Guide to 3-Cyclohexylpropionic Acid in Synthetic Chemistry

Introduction: The Strategic Value of the Cyclohexyl
Moiety
In the landscape of organic synthesis, 3-Cyclohexylpropionic acid (CAS 701-97-3) emerges as

a uniquely versatile building block. Its structure, comprising a flexible three-carbon linker

attached to a conformationally rich cyclohexyl ring, offers a compelling combination of

lipophilicity, steric bulk, and chemical reactivity.[1] The cyclohexyl group is a common

bioisostere for phenyl rings in medicinal chemistry, often employed to improve metabolic

stability, modulate solubility, and optimize binding interactions by exploring different

conformational spaces. This guide provides an in-depth exploration of the core reactivity of 3-

cyclohexylpropionic acid and delivers field-proven protocols for its application in key synthetic

transformations.

The utility of this reagent spans from the synthesis of active pharmaceutical ingredients (APIs)

and agrochemicals to the development of high-performance polymers and unique fragrances.

[1][2][3] Its role as a precursor to a variety of chemical intermediates, including amides, esters,

and ketones, makes it an indispensable tool for the modern research chemist.[2][4]

Table 1: Physicochemical Properties of 3-Cyclohexylpropionic Acid
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Property Value Reference(s)

Molecular Formula C₉H₁₆O₂ [4]

Molecular Weight 156.22 g/mol [4]

Appearance Clear, colorless liquid [1]

Melting Point 14-17 °C [4]

Boiling Point 275.8 °C [4]

Density 0.912 g/mL at 25 °C [4]

CAS Number 701-97-3 [4]

Solubility Soluble in water (10 g/L) [3]

Core Reactivity: Activating the Carboxyl Group for
Synthesis
The synthetic utility of 3-cyclohexylpropionic acid is fundamentally rooted in the reactivity of its

carboxylic acid functional group. Direct reactions with nucleophiles are often inefficient due to

the acidic proton. Therefore, the critical first step in most synthetic routes is the activation of the

carboxyl group to enhance its electrophilicity. This is most commonly achieved by converting it

into a highly reactive acyl chloride, which serves as a versatile intermediate for a host of

subsequent transformations.

The diagram below illustrates the central role of 3-cyclohexylpropionic acid and its activated

form in accessing a diverse range of molecular scaffolds.
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Core Building Block

Activated Intermediate Key Synthetic Products
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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